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Compound of Interest

Compound Name: N,N-Dimethylpiperidin-4-amine

Cat. No.: B047723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for N,N-
Dimethylpiperidin-4-amine (CAS No. 50533-97-6). The following sections detail the physical

and chemical properties, hazard identification, personal protective equipment, first aid

measures, and safe handling and storage procedures for this compound. Adherence to these

guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
N,N-Dimethylpiperidin-4-amine is a heterocyclic amine that is primarily utilized as a versatile

building block in organic synthesis and proteomics research.[1][2] It is recognized for its role as

an intermediate in the production of pharmaceuticals and fine chemicals.[1] The key

physicochemical properties of N,N-Dimethylpiperidin-4-amine are summarized in the table

below.
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Property Value Source

CAS Number 50533-97-6 [1]

Molecular Formula C7H16N2 [1][3]

Molecular Weight 128.22 g/mol [1][3]

Appearance Colorless to pale yellow liquid [1][4]

Odor Amine-like [1]

Boiling Point 180-185 °C [1]

Density
Approximately 0.85 g/cm³ at

20°C
[1]

Solubility
Soluble in water, ethanol, and

ether
[1]

Purity ≥ 95% [1]

Hazard Identification and GHS Classification
N,N-Dimethylpiperidin-4-amine is classified as a hazardous chemical and requires careful

handling.[5] The primary hazards associated with this compound are its corrosive and irritant

properties.[3] The GHS classification is summarized below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Acute Toxicity, Dermal Not Classified

Fatal in contact with skin

(H310) has also been reported

in some classifications

Acute Toxicity, Inhalation Not Classified

Toxic if inhaled (H331) has

also been reported in some

classifications

Specific target organ toxicity

(single exposure)
3 May cause respiratory irritation

Hazardous to the Aquatic

Environment, Chronic Toxicity
2

H411: Toxic to aquatic life with

long lasting effects

Source: Aggregated GHS information from multiple sources.[3][5][6]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory conditions should be conducted to

determine the appropriate PPE. The following are general recommendations:
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PPE Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles. A

face shield may be necessary

for splash hazards.

To prevent contact with eyes,

which can cause serious

damage.[5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), a lab coat,

and other protective clothing to

prevent skin exposure.

To prevent skin burns and

irritation upon contact.[5][7]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[5] If ventilation is inadequate,

a NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used.

To prevent inhalation, which

can be harmful.[6]

Handling Procedures
Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid breathing vapors or mist.[6]

Do not get in eyes, on skin, or on clothing.

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[6]

Keep away from heat, sparks, and open flames.[6]

Use non-sparking tools.[8]

Take precautionary measures against static discharge.[8][9]

Storage Conditions
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Store in a tightly closed container.[5]

Keep in a dry, cool, and well-ventilated place.[5]

Store locked up.[5]

Store away from incompatible materials such as oxidizing agents.[5]

First Aid Measures
In case of exposure, immediate medical attention is required.

Exposure Route First Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[5] If

breathing is difficult, give oxygen.[8] Call a

poison center or doctor immediately.[5]

Skin Contact

Take off immediately all contaminated clothing.

[5] Rinse skin with water/shower for at least 15

minutes.[5] Call a physician immediately.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[5] Immediately call an

ophthalmologist.

Ingestion

Rinse mouth.[5] DO NOT induce vomiting.[5]

Give water to drink (two glasses at most). Seek

medical advice immediately.

Accidental Release Measures
In the event of a spill or release, follow these procedures:

Personal Precautions: Ensure adequate ventilation.[5] Evacuate the danger area. Avoid

substance contact. Wear appropriate personal protective equipment.[5]
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Environmental Precautions: Do not let the product enter drains. Avoid release to the

environment.

Methods for Cleaning Up: Cover drains. Collect, bind, and pump off spills. Take up with inert

absorbent material and dispose of as hazardous waste. Clean the affected area.

Experimental Protocol: Safe Handling Workflow
The following diagram illustrates a standard workflow for the safe handling of N,N-
Dimethylpiperidin-4-amine in a laboratory setting.
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Safe Handling Workflow for N,N-Dimethylpiperidin-4-amine

Preparation

Handling

Cleanup and Disposal

Emergency Response

Review SDS and Conduct Risk Assessment

Verify Functionality of Fume Hood and Safety Equipment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Obtain Compound from Storage

Work Within a Fume Hood

Dispense Required Amount In Case of Spill:
Evacuate, Ventilate, Contain

Spill

In Case of Exposure:
Follow First Aid Procedures and Seek Immediate Medical Attention

Exposure

Securely Close Container

Return Compound to Secure Storage

Decontaminate Work Area

Dispose of Contaminated Waste in Designated Hazardous Waste Container

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe Handling Workflow for N,N-Dimethylpiperidin-4-amine.
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Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[5] Consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal.[5] Dispose of contents/container to

an approved waste disposal plant.[5]

Transportation Information
N,N-Dimethylpiperidin-4-amine is classified as a dangerous good for transportation.

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT/TDG/IATA/I

MDG
UN2735

AMINES,

LIQUID,

CORROSIVE,

N.O.S. (N,N-

Dimethylpiperidin

-4-amine)

8 III

Source:[1][5]

This guide is intended to provide comprehensive safety information. Always refer to the most

current Safety Data Sheet (SDS) from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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